Diethyl (2,3-dibromopropyl)phosphonate
Cat. No. B8489754
CAS No.:
66498-61-1
M. Wt: 337.97 g/mol
InChI Key: NFDYKBILOZTPSH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[Br:1][CH:2]([CH2:3][P:4]([O:5][CH2:6][CH3:7])([O:8][CH2:9][CH3:10])=[O:11])[CH2:12][Br:13].[C:20]([OH:21])([CH3:22])([CH3:23])[CH3:24].[CH3:14][C:15]([CH3:16])([O-:17])[CH3:18].[K+:19]>>[CH:2](=[CH:3][P:4]([O:5][CH2:6][CH3:7])([O:8][CH2:9][CH3:10])=[O:11])[CH2:12][Br:13]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCOP(=O)(CC(Br)CBr)OCC
|
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC(C)(C)O
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
CC(C)(C)[O-]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
[K+]
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
|
CCOP(=O)(C=CCBr)OCC
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
